Cas no 945459-87-0 (Diethyl cyclopropylphosphonate)

• Product Name: Diethyl cyclopropylphosphonate
• CAS No: 945459-87-0
• MF: C₇H₁₅O₃P
• MW: 178.165963411331
• CID: 6604953
• PubChem ID: 24807582
• Update Time: 2025-05-21

Diethyl cyclopropylphosphonate Chemical and Physical Properties

Names and Identifiers

• cyclopropylphosphonic acid diethyl ester
• 945459-87-0
• EN300-7431800
• SCHEMBL894500
• diethyl cyclopropylphosphonate
• QMHUKDBONLQMPC-UHFFFAOYSA-N
• Diethyl cyclopropylphosphonate

• Inchi： 1S/C7H15O3P/c1-3-9-11(8,10-4-2)7-5-6-7/h7H,3-6H2,1-2H3
• InChI Key： QMHUKDBONLQMPC-UHFFFAOYSA-N
• SMILES： P(C1CC1)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 178.07588133g/mol
• Monoisotopic Mass: 178.07588133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates

Additional information on Diethyl cyclopropylphosphonate

Comprehensive Guide to Diethyl cyclopropylphosphonate (CAS No. 945459-87-0): Properties, Applications, and Industry Insights

Diethyl cyclopropylphosphonate (CAS No. 945459-87-0) is a specialized organophosphorus compound with a unique molecular structure that combines a cyclopropyl ring with a phosphonate ester group. This chemical has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "Diethyl cyclopropylphosphonate synthesis," "CAS 945459-87-0 uses," and "cyclopropylphosphonate derivatives," reflecting its growing relevance in synthetic chemistry.

The compound's molecular formula, C₈H₁₅O₃P, features a cyclopropyl moiety known for its ring strain, which often enhances reactivity in organic transformations. Its phosphonate group makes it a valuable intermediate for constructing C-P bonds, a key step in designing bioactive molecules. Recent studies highlight its role in synthesizing chiral ligands for asymmetric catalysis, addressing the demand for enantioselective reactions in drug development—a hot topic in green chemistry forums.

In pharmaceutical research, Diethyl cyclopropylphosphonate serves as a precursor for protease inhibitors and kinase modulators, aligning with trending searches like "phosphonate-based drug discovery." Its stability under physiological conditions makes it suitable for developing targeted therapies, particularly in oncology and antiviral fields. Notably, its metabolic resistance properties are under investigation for improving drug half-lives—a frequent query in medicinal chemistry discussions.

From an industrial perspective, this compound contributes to sustainable practices through atom-efficient reactions. Manufacturers exploring "eco-friendly phosphonate production" methods value its compatibility with microwave-assisted and flow chemistry techniques. Analytical data (e.g., ³¹P NMR: δ 20–25 ppm; IR: P=O stretch ~1250 cm⁻¹) aid quality control, while regulatory-compliant handling protocols ensure safe commercialization—addressing common concerns about "organophosphorus compound safety."

Emerging applications include its use in flame-retardant materials and ionic liquids, responding to industry demands for halogen-free additives and energy storage solutions. Patent analyses reveal a 40% increase in filings involving cyclopropylphosphonate derivatives since 2020, underscoring its innovation potential. As research continues to uncover novel utilities, Diethyl cyclopropylphosphonate (CAS No. 945459-87-0) remains a compound of strategic importance across scientific disciplines.